Cold spray (CS) has emerged as a representative of solid-state additive manufacturing (AM) via supersonic impact. It enables a high deposition rate of solid-state microparticles. Delamination, however, tends to occur when depositing too thick; this remains to be conquered. Here, a CS-like process, warm spray (WS), was presented. Interestingly, it was found that the appropriate increase in particle temperature can effectively reduce the residual stress amplitude, relieving the concentrated tensile stress and safeguarding the additively manufactured components from interfacial delamination even when depositing too thick. The key role of temperature on delamination was identified in solid-state AM via supersonic impact.

The complex electronic structure of metallic ferromagnets is determined by a balance between exchange interaction, electron hopping leading to band formation, and local Coulomb repulsion. By combining high energy and temporal resolution in femtosecond time-resolved X-ray absorption spectroscopy with ab initio time-dependent density functional theory we analyze the electronic structure in fcc Ni on the time scale of these interactions in a pump-probe experiment. We distinguish transient broadening and energy shifts in the absorption spectra, which we demonstrate to be captured by electron repopulation respectively correlation-induced modifications of the electronic structure, requiring to take the local Coulomb interaction into account.

Studying the flow behavior is critical to understand the deformation mechanism of amorphous solids. However, detecting the basic flow events in amorphous solids is challenging. Here, by simultaneous SAXS/WAXS, elementary flow carriers in wound metallic glasses are identified from flow-induced structural heterogeneities with a radius of gyration of 2.5∼3.5 nm. Their size increases and morphology changes from sphere-like to rod-like under flow. Moreover, the atomic structure exhibits an unusual change to a more disordered state during winding/annealing at the temperature of ∼0.8 Tg. This work provides an atomic-to-nanoscale description of the flow carriers of amorphous solids during deformation.Impact StatementThe elementary flow carriers in metallic glasses have a radius of gyration of 2.5∼3.5 nm. During flow, their size increases and morphology changes from sphere-like to rod-like.

Dislocations form patterns that strongly influence mechanical properties. Prevailing theories are dichotomous: patterns either form by energy minimization or stochasticity during plastic flow. Using discrete dislocation dynamics simulations, it is shown that both energy and stochasticity contribute to patterns. Monte Carlo simulations reveal that short-range forces between dislocations lead to wall-like structures, while long-range forces control the wall thickness. Perturbation simulations demonstrate that persistent, low-density regions form when the network is perturbed over sufficient deformation. These findings suggest a two-stage process where stochasticity forms low-density regions, which then lead to confined walls through local energy minimization.

Stress annealing is utilized for enhancing the magnetic softness of Fe83–xCoxB10Si3C3P1 (x = 0–16) amorphous alloys with saturation polarization up to 1.75 T. All of the stress-annealed alloys exhibit improved soft-magnetic properties, including low coercivity of 1.8–2.2 A/m, low core loss of 0.09–0.11 W/kg at 1.0 T and 50 Hz, and high permeability of 27,000–33,200 at 5 A/m and 1 kHz. Stress annealing induces longitudinal magnetic anisotropy and facilitates the annihilation of free volume, leading to pinning-free domain wall motion, and thus the enhanced magnetic softness. The induced magnetic anisotropy relates to the constrained elastic elongation introduced by stress annealing.

Carbon-based supercapacitors (SCs) have limited energy density due to sluggish mass diffusion and restricted charge accumulation. To increase the energy density of carbon-based SCs, attention must be paid to the factors of specific capacitance and electrochemical stability window. This review summarizes recent signs of progress in carbon-based materials, including specific surface area, pore structure regulation, heteroatom doped, and carbon composites. In addition, we discuss aqueous, organic, and ionic liquid electrolytes that affect the electrochemical stability window of SCs. Finally, the possibilities for achieving synergy in electrode/electrolytes are summarized via enhancing the pseudocapacitance contribution and developing high-voltage window electrolytes.

Reinforcements in metal composites are usually dispersed at grain boundaries. We here show that the rapid solidification during laser additive manufacturing enables the spontaneous engulfment of reinforcing particles inside aluminum grains, which helps to decouple the stress concentration induced by grain boundaries and reinforcements. The additively manufactured TiB2-Al composite possesses 30% increase in tensile strength and nearly tripled ductility as compared with composite obtained by the traditional method. Our experimental investigations indicate that the intragranular dispersion of particles not only inhibits crack nucleation but also promotes strain hardening, leading to the remarkably enhanced mechanical properties.

The temperature dependence of the critical stress of R→B19’ transformation in NiTi shape memory alloys remains unclear due to the difficulties in precisely identifying the phase constitution and acquiring sole R phase. Here we investigate the thermally- and stress-induced martensitic transformation in a near-equiatomic nanocrystalline NiTi alloy. In situ synchrotron X-ray diffraction is used to identify the phase evolution such that the temperature window for sole R phase is firmly determined. We find that the temperature dependence of R→B19’ is negative (−0.2 MPa/K) in our alloy, in sharp contrast to 3–5 MPa/K reported. Possible reasons for the discrepancies are discussed.

ABSTRACTThis article reports a strategy to use nitrogen-doped carbon materials as electrodes for supercapacitors. Depending on the carbon precursor, the porous structure is changed with specific surface area reached up to 2270 m2 g−1. The capacitance of carbon materials used as electrodes is related strictly to pore size. The microstructure and nitrogen functionalities enable a high capacitance (327 F g−1) and cycle durability. The nanoporous carbon electrode exhibits long-term cycle life and high cycle stability with a retention of 86% of its initial after 10,000 cycles in neutral electrolyte. Highly porous carbons are thus considered a promising material for supercapacitors.

Severe plastic deformations under high pressure are used to produce nanostructured materials but were studied ex-situ. Rough diamond anvils are introduced to reach maximum friction equal to yield strength in shear and the first in-situ study of the evolution of the pressure-dependent yield strength and radial distribution of nanostructural parameters are performed for severely pre-deformed Zr. ω-Zr behaves like perfectly plastic, isotropic, and strain-path-independent and reaches steady values of the crystallite size and dislocation density, which are pressure-, strain- and strain-path-independent. However, steady states for α-Zr obtained with smooth and rough anvils are different, causing major challenge in plasticity theory.